Cas no 2680723-48-0 (ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate)

• Product Name: ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate
• CAS No: 2680723-48-0
• MF: C₁₁H₁₆BrN₃O₄
• MW: 334.166441917419
• CID: 5622376
• PubChem ID: 165929241
• Update Time: 2025-05-28

ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296115
• 2680723-48-0
• ethyl 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-1H-imidazole-5-carboxylate
• ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate

• Inchi： 1S/C11H16BrN3O4/c1-5-18-8(16)6-7(12)14-9(13-6)15-10(17)19-11(2,3)4/h5H2,1-4H3,(H2,13,14,15,17)
• InChI Key： JSZUFRNGKDFFLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.03242g/mol
• Monoisotopic Mass: 333.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.3Ų

Additional information on ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate

Research Brief on Ethyl 4-Bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate (CAS: 2680723-48-0)

The compound ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate (CAS: 2680723-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic imidazole derivative serves as a crucial intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its structural features, including the bromo substituent and tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on the synthetic utility of this compound in constructing complex molecular scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, where the bromo group facilitated crucial palladium-catalyzed cross-coupling reactions. The Boc-protected amino group proved essential for maintaining regioselectivity during subsequent transformations, highlighting the compound's strategic value in multi-step syntheses.

Structural-activity relationship (SAR) studies utilizing this intermediate have revealed interesting pharmacological properties. Researchers at several pharmaceutical companies have incorporated this building block into libraries of compounds targeting protein-protein interactions, particularly in oncology and inflammation pathways. The electron-withdrawing carboxylate moiety at the 5-position has been shown to influence the pharmacokinetic properties of resulting drug candidates, affecting both solubility and membrane permeability.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing this intermediate. A 2024 protocol published in Organic Process Research & Development describes an optimized large-scale synthesis with improved yield (78%) and purity (>99%) through careful control of reaction conditions, particularly during the bromination step. This development addresses previous challenges with byproduct formation and has significant implications for industrial-scale pharmaceutical production.

The compound's stability profile has been thoroughly investigated in recent stability-indicating studies. Under accelerated stability conditions (40°C/75% RH), the material showed excellent chemical stability for at least 6 months when stored properly, making it suitable for long-term storage in pharmaceutical inventory systems. These findings were presented at the 2023 International Symposium on Chemical and Pharmaceutical Stability.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom serves as a potential site for isotopic exchange with radioactive bromine-76 or bromine-77 for PET imaging applications. Preliminary studies suggest that derivatives of this compound could serve as precursors for developing novel diagnostic agents, particularly for imaging protein kinase activity in vivo.

In conclusion, ethyl 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-imidazole-5-carboxylate continues to demonstrate its value as a multifunctional intermediate in pharmaceutical research. Recent advances have expanded its utility in drug discovery, process chemistry, and even diagnostic applications. The compound's unique combination of reactive handles and protective groups ensures its ongoing relevance in the development of next-generation therapeutic agents.